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Compound of Interest

Compound Name:
3-

(Diethoxymethylsilyl)propylamine

Cat. No.: B1265398 Get Quote

For immediate reference, this document outlines the essential safety protocols and step-by-

step procedures for the proper disposal of 3-(Diethoxymethylsilyl)propylamine (CAS No.

3179-76-8). This guide is intended for researchers, scientists, and drug development

professionals to ensure safe handling and environmental compliance.

Essential Safety Information
3-(Diethoxymethylsilyl)propylamine is a corrosive liquid that can cause severe skin burns

and eye damage.[1] It is also sensitive to air and moisture and reacts with water.[2][3]

Adherence to strict safety protocols is mandatory when handling this chemical.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber, neoprene).

Body Protection: Wear a chemical-resistant laboratory coat, apron, and closed-toe shoes.

Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood.
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Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 3-
(Diethoxymethylsilyl)propylamine.

Property Value

CAS Number 3179-76-8

Molecular Formula C8H21NO2Si

Molecular Weight 191.34 g/mol [1]

Appearance Colorless transparent liquid[4]

Density 0.916 g/mL at 25 °C[4]

Boiling Point 214 °C at 760 mmHg[2]

Flash Point 75.6 °C[2]

Water Solubility Soluble and reacts with water[2]

Detailed Disposal Protocol
The disposal of 3-(Diethoxymethylsilyl)propylamine must be handled by a licensed

hazardous waste disposal company.[5] The following steps provide a general workflow for

preparing the chemical for disposal. Always consult with your institution's Environmental Health

and Safety (EHS) department for specific guidelines.

Step 1: Segregation and Labeling

Isolate the waste 3-(Diethoxymethylsilyl)propylamine from incompatible materials,

especially acids and strong oxidizing agents.[5]

Store the waste in a clearly labeled, tightly sealed, and compatible container. The label

should include:

"Hazardous Waste"

"Corrosive Liquid: 3-(Diethoxymethylsilyl)propylamine"
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CAS Number: 3179-76-8

Accumulation Start Date

Associated Hazards (Corrosive, Water-Reactive)

Step 2: Neutralization of Small Spills (for trained personnel only)

In the event of a small spill, it can be cautiously neutralized.

Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Slowly add a weak acid (e.g., 5% acetic acid) to neutralize the amine. Be aware that this

reaction is exothermic.

Collect the absorbed material into a designated hazardous waste container.

Step 3: Final Disposal

Arrange for pickup by a certified hazardous waste disposal service.[5]

Provide the disposal company with the Safety Data Sheet (SDS) for 3-
(Diethoxymethylsilyl)propylamine.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 3-
(Diethoxymethylsilyl)propylamine.
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Start: Identify Waste
3-(Diethoxymethylsilyl)propylamine

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Segregate Waste
from Incompatibles

Step 3: Label Waste Container
(Corrosive, Water-Reactive)

Step 4: Store in a Designated
Hazardous Waste Area

Step 5: Contact Institutional EHS
for Pickup

Step 6: Transfer to Licensed
Hazardous Waste Vendor

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 3-(Diethoxymethylsilyl)propylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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